OH Radical Reactivity: 17% Higher Rate Constant Than Myrcene for Atmospheric Chemistry and SOA Formation Modeling
In a direct head-to-head relative rate study at 294 ± 1 K and atmospheric pressure, 3,7-dimethylocta-1,3,5-triene (as a cis/trans isomeric mixture) exhibited a gas-phase OH radical reaction rate constant of k = (25.0 ± 1.9) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹, compared to k = (21.3 ± 1.6) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹ for myrcene—a 17.4% higher reactivity [1]. Temperature-dependent Arrhenius analysis (313–423 K) for β-ocimene + OH yielded k = (4.35 × 10⁻¹¹) exp[(579 ± 59)/T] cm³ molecule⁻¹ s⁻¹; extrapolation to 298 K gives k ≈ 3.03 × 10⁻¹⁰ cm³ molecule⁻¹ s⁻¹ [2]. The higher OH reactivity of ocimene translates to a shorter estimated tropospheric lifetime with respect to OH radical reaction, which directly impacts atmospheric residence time calculations and SOA yield predictions [1][2].
| Evidence Dimension | Gas-phase OH radical reaction rate constant at 294 ± 1 K |
|---|---|
| Target Compound Data | k(OH) = (25.0 ± 1.9) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹ (cis/trans ocimene mixture) |
| Comparator Or Baseline | Myrcene: k(OH) = (21.3 ± 1.6) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹ |
| Quantified Difference | Ocimene k(OH) is 17.4% higher than myrcene; absolute difference = 3.7 × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹ |
| Conditions | Relative rate technique; 1 atm air; 294 ± 1 K; OH generated from photolysis of methyl nitrite; reference compound: 2,3-dimethyl-2-butene |
Why This Matters
For atmospheric chemistry modelers selecting BVOC standards, ocimene's 17% higher OH reactivity relative to myrcene directly alters estimated tropospheric lifetimes and SOA formation potential—using myrcene as a proxy would systematically underestimate ocimene's atmospheric impact.
- [1] Atkinson, R.; Aschmann, S. M.; Pitts, J. N. Rate constants for the gas‐phase reactions of the OH radical with a series of monoterpenes at 294 ± 1 K. International Journal of Chemical Kinetics 1986, 18 (3), 287–299. DOI: 10.1002/kin.550180303 View Source
- [2] Kim, D.; Stevens, P. S.; Hites, R. A. Rate Constants for the Gas-Phase Reactions of OH and O₃ with β-Ocimene, β-Myrcene, and α- and β-Farnesene as a Function of Temperature. The Journal of Physical Chemistry A 2011, 115 (4), 500–506. DOI: 10.1021/jp111173s View Source
